Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate

• Molecular Formula: C27H22O8S3
• Molecular Weight: 570.7 g/mol
• IUPAC Name: tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate
• InChI: InChI=1S/C27H22O8S3/c1-32-23(28)18-20(24(29)33-2)36-19(16-13-9-6-10-14-16)17(15-11-7-5-8-12-15)27(18)37-21(25(30)34-3)22(38-27)26(31)35-4/h5-14H,1-4H3
• InChI Key: ODWKGJUIMXZGEA-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(SC(=C(C12SC(=C(S2)C(=O)OC)C(=O)OC)C3=CC=CC=C3)C4=CC=CC=C4)C(=O)OC

Description

Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate, also known as TDT, is a sulfur-containing heterocyclic compound that has been extensively studied in the field of organic chemistry. TDT is a highly reactive molecule that has been used in various chemical reactions due to its unique structure and properties.

Mechanism of Action

The mechanism of action of Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate is not well understood. However, it is believed that Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate can act as a bridging ligand in metal-organic frameworks, which can lead to the formation of porous materials. Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate can also undergo various chemical reactions due to its unique structure and properties.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate. However, it is believed that Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate is not toxic to humans and animals. Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate has been shown to have low toxicity in various animal models.

Advantages and Limitations for Lab Experiments

Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate has several advantages for lab experiments. Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate is a highly reactive molecule that can be used in various chemical reactions. Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate can also act as a bridging ligand in metal-organic frameworks, which can lead to the formation of porous materials. However, there are also limitations to the use of Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate in lab experiments. Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate is a complex molecule that requires expertise in organic chemistry. The synthesis method of Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate is also a multistep process that can be time-consuming and expensive.

Future Directions

There are several future directions for the study of Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate. One future direction is the synthesis of Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate derivatives with improved properties. Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate derivatives can be synthesized by modifying the structure of Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate. Another future direction is the study of the mechanism of action of Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate. Understanding the mechanism of action of Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate can lead to the development of new materials with improved properties. Finally, the application of Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate in various fields such as gas storage, separation, and catalysis can be explored further.

Synthesis Methods

Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate can be synthesized using a multistep synthesis method. The first step involves the synthesis of 9,10-diphenyl-1,4,8-trithia-spiro[4.5]deca-2,6-diene-3,7-dione, which is then treated with tetramethyl 2,3,6,7-tetrabromoisophthalate to yield Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate. The synthesis method of Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate has been extensively studied in the field of organic chemistry due to its unique structure and properties. Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate has been used as a building block in the synthesis of various organic compounds. Tetramethyl 9,10-diphenyl-1,4,8-trithiaspiro[4.5]deca-2,6,9-triene-2,3,6,7-tetracarboxylate has also been used in the synthesis of metal-organic frameworks (MOFs) due to its ability to act as a bridging ligand. MOFs are a class of porous materials that have potential applications in gas storage, separation, and catalysis.